Cas no 91026-81-2 (1,3,4-Oxadiazole-2(3H)-thione, 5-[[(2-ethyl-4-quinazolinyl)oxy]methyl]-)

• Product name: 1,3,4-Oxadiazole-2(3H)-thione, 5-[[(2-ethyl-4-quinazolinyl)oxy]methyl]-
• CAS No: 91026-81-2
• MF: C₁₃H₁₂N₄O₂S
• MW: 288.324980735779
• CID: 788176
• PubChem ID: 13160990

1,3,4-Oxadiazole-2(3H)-thione, 5-[[(2-ethyl-4-quinazolinyl)oxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2(3H)-thione, 5-[[(2-ethyl-4-quinazolinyl)oxy]methyl]-
• 5-[(2-ethylquinazolin-4-yl)oxymethyl]-3H-1,3,4-oxadiazole-2-thione
• DTXSID20523483
• 91026-81-2
• 5-{[(2-Ethylquinazolin-4-yl)oxy]methyl}-1,3,4-oxadiazole-2(3H)-thione

• Inchi： InChI=1S/C13H12N4O2S/c1-2-10-14-9-6-4-3-5-8(9)12(15-10)18-7-11-16-17-13(20)19-11/h3-6H,2,7H2,1H3,(H,17,20)
• InChI Key： GINPYZRLICDUHY-UHFFFAOYSA-N
• SMILES： CCC1=NC2=CC=CC=C2C(=N1)OCC3=NNC(=S)O3

Computed Properties

• Exact Mass: 288.06809681g/mol
• Monoisotopic Mass: 288.06809681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 101Ų